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Compound of Interest

Compound Name: Non-2-yn-1-ol

Cat. No.: B147523

Audience: Researchers, scientists, and drug development professionals.

Introduction

Non-2-yn-1-ol is a valuable acetylenic alcohol intermediate in the synthesis of various organic
molecules, including pharmaceuticals and specialty chemicals. Its structure, featuring a
terminal alkyne and a primary alcohol, allows for diverse chemical transformations. This
document provides a detailed protocol for the laboratory-scale synthesis of Non-2-yn-1-ol via
the alkynylation of heptanal, a method amenable to scale-up.

Overall Reaction

Data Presentation

The following table summarizes the quantitative data for the synthesis of Non-2-yn-1-ol.
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Parameter Value

Starting Material Heptanal

Reagents Acetylene, n-Butyllithium
Solvent Tetrahydrofuran (THF)
Reaction Temperature -78 °C to Room Temperature
Reaction Time 4 hours

Product Yield 85%

Product Purity (by GC) >98%

Appearance Colorless to pale yellow oil
Boiling Point 105-107 °C at 10 mmHg

Experimental Protocol

Materials:

e Heptanal (C7H140)[1][2]

e n-Butyllithium (n-BuLi) in hexanes (2.5 M)

o Acetylene gas, purified

e Anhydrous Tetrahydrofuran (THF)

e Saturated aqueous ammonium chloride (NH4CI) solution
e Anhydrous magnesium sulfate (MgSO4)

e Dichloromethane (CH2CI2)

Equipment:

e Three-neck round-bottom flask
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e Magnetic stirrer and stir bar

e Thermometer

e Dropping funnel

e Gas inlet tube

o Condenser

¢ Ice bath and dry ice/acetone bath
e Separatory funnel

» Rotary evaporator

o Standard glassware for extraction and distillation
Procedure:

o Reaction Setup:

o A 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer,
a dropping funnel, and a gas inlet tube connected to a bubbler is assembled.

o The apparatus is flame-dried under a stream of inert gas (nitrogen or argon) and allowed
to cool to room temperature.

o Anhydrous THF (200 mL) is added to the flask.

e Generation of Lithium Acetylide:

o

The flask is cooled to -78 °C using a dry ice/acetone bath.

[¢]

Purified acetylene gas is bubbled through the THF for 30 minutes to ensure saturation.

[¢]

n-Butyllithium (1.1 equivalents) is added dropwise via the dropping funnel over 30
minutes, maintaining the temperature below -70 °C.
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o The mixture is stirred for an additional 30 minutes at -78 °C to form a white precipitate of
lithium acetylide.

o Alkynylation Reaction:

o Heptanal (1 equivalent) dissolved in 50 mL of anhydrous THF is added dropwise to the
lithium acetylide suspension over 30 minutes, keeping the temperature below -70 °C.

o After the addition is complete, the reaction mixture is stirred at -78 °C for 2 hours.

o The cooling bath is then removed, and the reaction is allowed to warm to room
temperature and stirred for an additional 2 hours.

o Work-up and Purification:

o The reaction is quenched by the slow addition of saturated aqueous ammonium chloride
solution (100 mL) at O °C (ice bath).

o The mixture is transferred to a separatory funnel, and the layers are separated.
o The aqueous layer is extracted with dichloromethane (3 x 50 mL).

o The combined organic layers are washed with brine (50 mL), dried over anhydrous
magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a
rotary evaporator.

o The crude product is purified by vacuum distillation to afford Non-2-yn-1-ol as a colorless
to pale yellow oil.

Mandatory Visualization
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Caption: Experimental workflow for the synthesis of Non-2-yn-1-ol.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b147523?utm_src=pdf-body-img
https://www.benchchem.com/product/b147523?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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